Cas no 1261976-05-9 (3-Bromo-5-(2,4-difluorophenyl)phenol)

• Product Name: 3-Bromo-5-(2,4-difluorophenyl)phenol
• CAS No: 1261976-05-9
• MF: C₁₂H₇BrF₂O
• MW: 285.084189653397
• MDL: MFCD18316065
• CID: 2767070
• PubChem ID: 53221788
• Update Time: 2025-08-02

3-Bromo-5-(2,4-difluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261976-05-9
• 5-Bromo-2',4'-difluoro[1,1'-biphenyl]-3-ol
• 3-Bromo-5-(2,4-difluorophenyl)phenol, 95%
• 3-BROMO-5-(2,4-DIFLUOROPHENYL)PHENOL
• ECA83576
• DTXSID30686391
• MFCD18316065
• 3-Bromo-5-(2,4-difluorophenyl)phenol

• MDL： MFCD18316065
• Inchi： 1S/C12H7BrF2O/c13-8-3-7(4-10(16)5-8)11-2-1-9(14)6-12(11)15/h1-6,16H
• InChI Key： BZCVWUSEWYOQLK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC(=CC=1F)F)O

Computed Properties

• Exact Mass: 283.96483Da
• Monoisotopic Mass: 283.96483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3-Bromo-5-(2,4-difluorophenyl)phenol

Introduction to 3-Bromo-5-(2,4-difluorophenyl)phenol (CAS No. 1261976-05-9)

3-Bromo-5-(2,4-difluorophenyl)phenol (CAS No. 1261976-05-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a bromine atom and two fluorine atoms, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 3-Bromo-5-(2,4-difluorophenyl)phenol consists of a phenol moiety substituted with a bromine atom at the 3-position and a 2,4-difluorophenyl group at the 5-position. The presence of these functional groups imparts distinct physical and chemical properties to the compound, such as enhanced solubility and reactivity. These properties make it an attractive candidate for use in a wide range of chemical reactions and synthetic pathways.

In the realm of pharmaceutical research, 3-Bromo-5-(2,4-difluorophenyl)phenol has shown promise as a key intermediate in the development of novel drugs. Recent studies have explored its potential as a building block for the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a series of novel inhibitors targeting specific enzymes involved in inflammatory pathways.

The synthetic versatility of 3-Bromo-5-(2,4-difluorophenyl)phenol is further evidenced by its application in the preparation of advanced materials. Researchers have utilized this compound to develop functional polymers with enhanced thermal stability and mechanical strength. These materials find applications in various industries, including electronics, coatings, and composites.

In addition to its pharmaceutical and materials science applications, 3-Bromo-5-(2,4-difluorophenyl)phenol has also been studied for its potential as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals has opened new avenues for the design of catalysts and sensors. A recent publication in Inorganic Chemistry demonstrated the synthesis of metal complexes using this compound as a ligand, showcasing their catalytic activity in various organic transformations.

The environmental impact of 3-Bromo-5-(2,4-difluorophenyl)phenol is another area of ongoing research. Scientists are investigating its biodegradability and potential effects on aquatic ecosystems. Preliminary studies suggest that this compound exhibits low toxicity and is readily biodegradable under certain conditions, making it a more environmentally friendly option compared to some traditional organic compounds.

To ensure the safe handling and storage of 3-Bromo-5-(2,4-difluorophenyl)phenol, it is important to follow standard laboratory practices. The compound should be stored in a cool, dry place away from direct sunlight and incompatible substances. Proper personal protective equipment (PPE) should be worn when handling this compound to minimize exposure risks.

In conclusion, 3-Bromo-5-(2,4-difluorophenyl)phenol (CAS No. 1261976-05-9) is a versatile compound with significant potential in pharmaceutical research, materials science, coordination chemistry, and environmental studies. Its unique structural features and favorable properties make it an important molecule for scientists and researchers across multiple disciplines. As ongoing research continues to uncover new applications and insights into its behavior, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.